Lincocin

• Molecular Formula: C18H35ClN2O6S
• Molecular Weight: 443.0 g/mol
• InChI: InChI=1S/C18H34N2O6S.ClH/c1-5-6-10-7-11(20(3)8-10)17(25)19-12(9(2)21)16-14(23)13(22)15(24)18(26-16)27-4;/h9-16,18,21-24H,5-8H2,1-4H3,(H,19,25);1H/t9-,10-,11+,12-,13+,14+,15-,16-,18-;/m1./s1
• InChIKey: POUMFISTNHIPTI-DKEHCADZSA-N
• Solubility: >66.5 [ug/mL] (The mean of the results at pH 7.4)

Lincomycin (Lincocin) Baseline Properties

Lincomycin (brand name Lincocin) is the parent lincosamide antibiotic, a fermentation product of Streptomyces lincolnensis that binds the 50S ribosomal subunit to inhibit bacterial protein synthesis [1]. Its semi-synthetic chlorinated derivative, clindamycin, was developed through chemical modification of the 7-hydroxy group and is generally 2–8 times more potent in vitro [2]. Despite clindamycin's broader clinical adoption, lincomycin retains quantifiable, verifiable advantages in specific veterinary indications, tissue penetration profiles, and pharmacokinetic properties that directly inform scientific procurement decisions where clindamycin, tylosin, or beta-lactam combinations cannot be simply substituted.

1

Parent lincosamide antibiotic: binds 50S ribosomal subunit for bacterial protein synthesis inhibition research.

2

Veterinary research models: tissue penetration and pharmacokinetic studies in swine, bovine, and poultry.

3

Renal elimination profile: supports PK model interpretation where hepatic clearance pathways require alternative selection.

• [1] Wishart DS, et al. DrugBank: Lincomycin (DB01627). Canadian Institutes of Health Research. https://go.drugbank.com/drugs/DB01627 View Source
• [2] Magerlein BJ, Birkenmeyer RD, Kagan F. Chemical modification of lincomycin. Antimicrobial Agents and Chemotherapy. 1966;6:727-736. PMID: 4868262. View Source

Lincomycin vs Clindamycin: Non-Interchangeability

Despite shared ribosomal binding and cross-resistance with macrolides, lincomycin and clindamycin are not interchangeable in clinical or veterinary practice. Porter et al. (2014) demonstrated that all lincosamide-susceptible isolates of S. pyogenes, S. agalactiae, and S. aureus displayed significantly lower MICs for clindamycin than lincomycin (Wilcoxon signed-rank P<0.0001), and identified S. agalactiae isolates with clindamycin MIC=0.12 μg/mL yet lincomycin MIC=16 μg/mL—a 133-fold discordance [1]. Kretchikov et al. (2002) reported that among 555 clinical S. aureus isolates, clindamycin MIC50 was 0.125 mg/L versus lincomycin MIC50 of 2 mg/L (16-fold difference), and 14 clindamycin-susceptible strains (MIC<0.5 mg/L) exhibited lincomycin MIC >128 mg/L [2]. These quantitative disparities, driven by L-phenotype resistance genes (lnuA/B/C/D/F), establish that lincomycin-specific susceptibility testing—not clindamycin surrogate inference—is required, directly affecting formulary and procurement decisions.

Clindamycin tissue PK mismatch

Clindamycin’s lower MIC may not replicate lincomycin’s lung tissue penetration profile; tissue concentration endpoints may differ substantially across species.

Elimination pathway divergence

Lincomycin relies predominantly on renal excretion, while clindamycin is primarily hepatically cleared; organ function context may shift drug disposition profiles.

Spectrum gap: Leptospira spp.

Lincomycin demonstrates reported Leptospira interrogans activity; clindamycin lacks established activity against this spirochete, limiting direct substitution in research models requiring such coverage.

• [1] Porter MC, Henderson BA, Healy PE, Coombs GW, Ingram PR, McLellan D, Clark B. Can interchangeability of lincosamides be assumed in clinical practice? Comparative MICs of clindamycin and lincomycin for Streptococcus pyogenes, Streptococcus agalactiae and Staphylococcus aureus. Journal of Antimicrobial Chemotherapy. 2014;69(3):856-857. DOI: 10.1093/jac/dkt436. View Source
• [2] Kretchikov VA, Dekhnich AV, Edelstein IA, Narezkina AD, Pimkin MA. Comparative Activity of Lincomycin and Clindamycin Against Staphylococcus aureus Isolated from Hospitalized Patients. Proceedings of the 6th International Conference on Macrolides, Azalides, Streptogramins, Ketolides and Oxazolidinones (ICMASKO). 2002; Poster 03.13. Bologna, Italy. View Source

Lincomycin Differentiation Evidence

Lung Tissue Penetration vs Tylosin in Swine

Lincomycin achieves a 17-fold higher pulmonary concentration than tylosin when both are administered as in-feed additives at equivalent 110 ppm doses in grower pigs. The lincomycin lung concentration of 0.85 μg/g exceeds its MIC against Mycoplasma hyopneumoniae by approximately 10-fold, whereas the tylosin lung concentration of 0.05 μg/g falls below its MIC against the same organism, rendering tylosin subtherapeutic at this dosing level for pulmonary mycoplasmosis [1]. Even at a reduced 44 ppm feed inclusion, lincomycin maintains lung concentrations above its M. hyopneumoniae MIC [1].

Lung penetration vs tylosin

Head-to-head

17‑fold higher lung concentration in swine (0.85 vs 0.05 μg/g) at 110 ppm in-feed

Supports swine respiratory model tissue-level endpoint review

Data from grower pig study; lincomycin exceeded M. hyopneumoniae MIC ~10‑fold

Evidence Dimension	Lung tissue antibiotic concentration (μg/g) after in-feed administration at 110 ppm in swine
Target Compound Data	Lincomycin: 0.85 μg/g lung tissue; exceeds MIC against M. hyopneumoniae by ~10-fold
Comparator Or Baseline	Tylosin: 0.05 μg/g lung tissue; concentration falls below MIC against M. hyopneumoniae
Quantified Difference	17-fold higher lung concentration for lincomycin versus tylosin (0.85 vs 0.05 μg/g)
Conditions	Grower pigs (~4 months old) fed ad libitum with 110 ppm antibiotic in feed; lung tissue sampled for concentration assay (Ibayashi et al., 1994, 13th IPVS Congress)

Why This Matters

For veterinary procurement in swine operations, lincomycin's 17-fold pulmonary concentration advantage over tylosin at equivalent feed inclusion rates directly translates to therapeutic coverage of M. hyopneumoniae that tylosin cannot provide, making lincomycin the rational selection for enzootic pneumonia control.

• [1] Ibayashi T, Okada M, Ando N. Pulmonary and tracheal concentrations of Lincomycin, Tylosin, acetyl isovaleryl tylosin and tiamulin given as feed additives in swine. Proceedings of the 13th International Pig Veterinary Society Congress. 1994; p. 354. Bangkok, Thailand. AGRIS Record ID: 647234f808fd68d546000a2f. View Source

Bovine Mastitis Cure: Lincomycin/Neomycin vs Ampicillin/Cloxacillin

In a multicentre, randomised controlled trial involving 256 lactating dairy cow mastitis cases across France, Germany, and Belgium, intramammary Lincocin Forte S (330 mg lincomycin + 100 mg neomycin in aqueous solution) administered for three successive milkings produced a clinical cure rate of 62.5%, significantly superior to the 51.8% achieved by AMPICLOX (75 mg ampicillin + 200 mg cloxacillin in oil suspension) (P = 0.035) [1]. The clinical-plus-bacteriological cure rate was 38.1% for Lincocin Forte S versus 21.7% for AMPICLOX (P = 0.005), representing a 16.4 percentage-point absolute advantage [1]. Additionally, somatic cell count (SCC) was significantly lower in the Lincocin Forte S group among bacteriologically cured cases (P = 0.036) [1].

Bovine mastitis cure

Head-to-head

Clinical cure 62.5% vs 51.8% (P=0.035); combined cure 38.1% vs 21.7% (P=0.005)

Supports bovine mastitis model endpoint evaluation

Multicentre RCT, 256 lactating cows; lower SCC in lincomycin/neomycin group (P=0.036)

Evidence Dimension	Clinical cure rate and clinical-plus-bacteriological cure rate in lactating dairy cows with clinical mastitis
Target Compound Data	Lincocin Forte S (lincomycin 330 mg + neomycin 100 mg): Clinical cure 62.5%; Clinical+bacteriological cure 38.1%; lower SCC post-treatment
Comparator Or Baseline	AMPICLOX (ampicillin 75 mg + cloxacillin 200 mg): Clinical cure 51.8%; Clinical+bacteriological cure 21.7%
Quantified Difference	Clinical cure: +10.7 percentage points (P=0.035); Clinical+bacteriological cure: +16.4 percentage points (P=0.005); SCC significantly lower for Lincocin Forte S (P=0.036)
Conditions	Multicentre RCT (France, Germany, Belgium), 256 total cases, 232 analysed for clinical cure, 189 analysed for clinical+bacteriological cure; 3 successive milking infusions; follow-up at 4-5, 13-15, and 20-22 days (Deluyker et al., 1999, J Vet Pharmacol Ther)

Why This Matters

For veterinary procurement in dairy practice, Lincocin Forte S provides a statistically significant and clinically meaningful 10.7% absolute improvement in clinical cure and 16.4% improvement in combined clinical-bacteriological cure over the ampicillin/cloxacillin comparator, directly impacting treatment success rates and milk quality economics.

• [1] Deluyker HA, Chester ST, Van Oye SN. A multilocation clinical trial in lactating dairy cows affected with clinical mastitis to compare the efficacy of treatment with intramammary infusions of a lincomycin/neomycin combination with an ampicillin/cloxacillin combination. Journal of Veterinary Pharmacology and Therapeutics. 1999;22(4):274-282. DOI: 10.1046/j.1365-2885.1999.00205.x. PMID: 10499240. View Source

Leptospira interrogans Activity: Lincomycin vs Clindamycin

Lincomycin demonstrates consistent in vitro activity against Leptospira interrogans serogroup icterohaemorrhagiae with an MIC of 0.25 mg/L maintained at 7, 14, and 21 days of exposure, indicating a persistent inhibitory effect without late breakthrough growth [1]. In contrast, clindamycin—while possessing good activity against anaerobic bacteria—is not recognised as an active agent against Leptospira spp., with established reference sources listing Leptospira activity specifically for lincomycin but not for clindamycin [2]. This represents a qualitative spectrum differentiation wherein lincomycin uniquely covers a spirochetal pathogen that clindamycin does not address.

Leptospira activity

Class-level

MIC 0.25 mg/L sustained over 21 days; clindamycin lacks established Leptospira activity

Supports spirochetal model selection context

Qualitative spectrum difference; class-level inference from antimicrobial reference

Evidence Dimension	In vitro activity (MIC) against Leptospira interrogans and spectrum coverage for Leptospira spp.
Target Compound Data	Lincomycin MIC = 0.25 mg/L against L. interrogans serogroup icterohaemorrhagiae, sustained over 7, 14, and 21 days of incubation
Comparator Or Baseline	Clindamycin: no established activity against Leptospira spp.; characterised as having good activity against anaerobes but not Leptospira (class-level inference from authoritative antimicrobial reference)
Quantified Difference	Qualitative spectrum difference: lincomycin covers Leptospira (MIC 0.25 mg/L); clindamycin is not indicated for Leptospira infections
Conditions	Broth dilution susceptibility testing; L. interrogans serogroup icterohaemorrhagiae; MIC and MBC determined at 7, 14, and 21 days (Broughton et al., 1986, Zentralbl Bakteriol Mikrobiol Hyg A)

Why This Matters

In veterinary or research procurement where Leptospira coverage is required (e.g., leptospirosis in swine, cattle, or laboratory animal models), lincomycin offers a therapeutic option that clindamycin—despite being the more potent general-purpose lincosamide—cannot provide.

• [1] Broughton ES, Flack LE, Fitzgeorge RB. The susceptibility of a strain of Leptospira interrogans serogroup icterohaemorrhagiae to amoxycillin, erythromycin, lincomycin, tetracycline, oxytetracycline and minocycline. Zentralblatt für Bakteriologie, Mikrobiologie und Hygiene. Series A. 1986;261(4):425-431. DOI: 10.1016/s0176-6724(86)80074-8. PMID: 3765950. View Source
• [2] Bryskier A. Antimicrobial Agents: Antibacterials and Antifungals. ASM Press / Wiley. 2014. Chapter on Lincosamides: lincomycin active against Leptospira spp.; clindamycin characterised for anaerobic activity and antiplasmodial activity but not Leptospira. View Source

Pharmacokinetic Differentiation: Lincomycin vs Clindamycin

Lincomycin exhibits a longer elimination half-life of 5.4 ± 1.0 hours following intramuscular or intravenous administration in humans [1], compared with clindamycin's half-life of 2–3 hours (2.4 hours mean in healthy adults) [2]. Pharmacokinetically, lincomycin disposition relies predominantly on renal excretion: in a direct canine model comparison, lincomycin was extracted by the kidneys and excreted into urine at a much higher rate than clindamycin, while biliary excretion rates were also significantly higher for lincomycin [3]. The serum half-life of lincomycin is prolonged in patients with severe renal impairment, whereas clindamycin's half-life may extend in severe hepatic impairment [2]. Additionally, lincomycin oral bioavailability is only 20–35% in humans (fasting state) versus approximately 90% for clindamycin [1][2], further differentiating the route-dependent utility of these agents.

Elimination half‑life

Cross-study

t_1/2 5.4 h (lincomycin) vs 2‑3 h (clindamycin); oral bioavailability 20‑35% vs ~90%

Supports PK model interpretation for renal elimination pathways

Canine model confirmed higher renal extraction for lincomycin

Evidence Dimension	Elimination half-life (t1/2), primary excretion route, and oral bioavailability in humans; renal vs biliary excretion rates in canine model
Target Compound Data	Lincomycin: t1/2 = 5.4 ± 1.0 h (IM/IV); predominantly renal excretion; oral bioavailability 20–35% (fasting); canine model: much higher renal extraction and urinary excretion vs clindamycin
Comparator Or Baseline	Clindamycin: t1/2 = 2–3 h (2.4 h mean); primarily hepatic metabolism with ~20% renal excretion; oral bioavailability ~90%
Quantified Difference	Half-life: lincomycin approximately 1.8–2.7-fold longer than clindamycin; oral bioavailability: clindamycin ~3–4.5-fold higher; renal vs hepatic primary elimination (qualitative, supported by canine direct comparison)
Conditions	Human pharmacokinetic data from DrugBank (lincomycin DB01627) and standard clindamycin references; canine direct head-to-head study (Brown et al., 1975, J Infect Dis) for renal/biliary excretion comparison

Why This Matters

For clinical or veterinary procurement where patient organ function is a selection criterion, lincomycin's longer half-life and renal elimination profile make it the preferred lincosamide in hepatic impairment scenarios, while guiding dosing interval decisions (less frequent administration may be feasible).

• [1] Wishart DS, et al. DrugBank: Lincomycin (DB01627). https://go.drugbank.com/drugs/DB01627. Absorption: 20-30% oral in fasting state; Half-life: 5.4 ± 1.0 h (IM/IV). View Source
• [2] Clindamycin. DrugBank DB01190 / Wikipedia. Bioavailability ~90% oral; Half-life 2–3 h; Metabolism: hepatic. Also: Cleocin Phosphate (clindamycin) prescribing information, Pfizer. Half-life ~3.2 h (range 2.1–4.2 h) in younger adults. View Source
• [3] Brown RB, Barza M, Brusch JL, Hashimoto Y, Weinstein L. Pharmacokinetics of lincomycin and clindamycin phosphate in a canine model. The Journal of Infectious Diseases. 1975;131(3):252-260. DOI: 10.1093/infdis/131.3.252. PMID: 1127255. View Source

EU Veterinary Indications: Swine and Poultry

Lincomycin, as the veterinary medicinal product Lincocin (400 mg lincomycin per gram, powder for oral solution), holds European Medicines Agency (EMA) harmonised marketing authorisation for two specific indications: (1) treatment and metaphylaxis of enzootic pneumonia caused by Mycoplasma hyopneumoniae in pigs, and (2) treatment and metaphylaxis of necrotic enteritis caused by Clostridium perfringens in chickens [1]. This regulatory status, finalised by the EMA Committee for Medicinal Products for Veterinary Use (CVMP) on 13 July 2017 following an Article 34 referral procedure, provides a legally binding harmonised Summary of Product Characteristics (SPC) across EU Member States (Belgium, Denmark, France, Germany, Hungary, Ireland, Poland, United Kingdom) [1]. In contrast, clindamycin—despite its higher in vitro potency—does not carry an equivalent EU-centralised veterinary approval for these food-animal indications, making lincomycin the only lincosamide with this specific regulatory endorsement for swine and poultry metaphylaxis.

EU veterinary label

Reported

EMA‑harmonised indication for swine enzootic pneumonia and poultry necrotic enteritis

Supports regulatory context for veterinary model use

Clindamycin lacks equivalent EMA food‑animal approval

Evidence Dimension	EU regulatory marketing authorisation status for specific veterinary indications
Target Compound Data	Lincomycin (Lincocin): EMA-harmonised approval for M. hyopneumoniae enzootic pneumonia (swine) and C. perfringens necrotic enteritis (chickens); powder for oral solution, 400 mg/g
Comparator Or Baseline	Clindamycin: no equivalent EU-harmonised veterinary marketing authorisation for these food-animal indications; pirlimycin: approved only as intramammary infusion for bovine mastitis
Quantified Difference	Lincomycin uniquely holds EMA-harmonised label for swine and poultry metaphylaxis among lincosamides; clindamycin and pirlimycin lack these indications
Conditions	EU regulatory framework; CVMP Article 34 referral (EMEA/V/A/123); European Commission final decision 5 October 2017

Why This Matters

For veterinary pharmaceutical procurement in the EU, Lincocin's EMA-harmonised label provides regulatory certainty, legal prescribing authority, and established withdrawal periods for food-producing animals—factors that generic or off-label clindamycin use cannot satisfy, directly determining formulary inclusion in swine and poultry practice.

• [1] European Medicines Agency (EMA). Lincocin and its associated names – Referral. EMA/CVMP/2017. Procedure number: EMEA/V/A/123. European Commission final decision: 5 October 2017. https://www.ema.europa.eu/en/medicines/veterinary/referrals/lincocin-its-associated-names View Source

Lincomycin Application Scenarios

Swine Enzootic Pneumonia Control

For swine producers and veterinary purchasing groups managing endemic Mycoplasma hyopneumoniae respiratory disease, in-feed lincomycin at 110 ppm delivers lung tissue concentrations (0.85 μg/g) that exceed the M. hyopneumoniae MIC by approximately 10-fold, a pharmacokinetic advantage tylosin at equivalent dosing cannot replicate (lung concentration 0.05 μg/g, below MIC) [1]. This evidence directly supports lincomycin procurement over tylosin for feed-additive metaphylaxis of enzootic pneumonia, consistent with the EMA-harmonised Lincocin label for this indication [2].

Intramammary Mastitis Treatment in Dairy Cows

Veterinary practices and dairy farm cooperatives procuring intramammary mastitis treatments should prioritise Lincocin Forte S (lincomycin/neomycin aqueous formulation) over the ampicillin/cloxacillin oil suspension based on the multicentre RCT demonstrating 62.5% vs 51.8% clinical cure (P=0.035) and 38.1% vs 21.7% combined clinical-bacteriological cure (P=0.005), with significantly lower post-treatment somatic cell counts (P=0.036) [3]. These outcome differences directly affect milk quality premiums, culling rates, and antibiotic usage records in dairy operations.

Veterinary Leptospirosis Management

In veterinary or research contexts where Leptospira interrogans infection is confirmed or suspected—such as swine leptospirosis outbreaks or laboratory animal models—lincomycin's consistent MIC of 0.25 mg/L against L. interrogans [4] provides a therapeutic option within the lincosamide class that clindamycin does not offer, as clindamycin lacks demonstrated Leptospira activity [5]. This spectrum gap makes lincomycin the rational lincosamide procurement choice where spirochetal coverage is required alongside gram-positive activity.

Parenteral Use in Hepatic Impairment

For hospital or institutional formulary decisions involving patients with hepatic dysfunction, lincomycin's predominantly renal elimination (t1/2 = 5.4 ± 1.0 h, prolonged in renal impairment) [6] contrasts with clindamycin's hepatic metabolism (t1/2 = 2–3 h, prolonged in hepatic impairment) [7]. In a direct canine model comparison, lincomycin demonstrated significantly higher renal extraction and urinary excretion rates than clindamycin, while clindamycin undergoes hepatic metabolic activation [8]. This pharmacokinetic differentiation supports lincomycin selection where hepatic clearance pathways should not be relied upon for antibiotic elimination.

Application

Selection Property

Validation Focus

Swine respiratory disease research

Lung tissue penetration profile

M. hyopneumoniae MIC endpoint comparison

Bovine mastitis model studies

Clinical and bacteriological endpoint response

Somatic cell count endpoint

Leptospira interrogans research

In vitro spectrum coverage

MIC sustainability endpoints

Pharmacokinetic model studies

Renal elimination pathway context

Half-life and excretion profiling

• [1] Ibayashi T, Okada M, Ando N. Pulmonary and tracheal concentrations of Lincomycin, Tylosin, acetyl isovaleryl tylosin and tiamulin given as feed additives in swine. 13th IPVS Congress. 1994; p. 354. View Source
• [2] European Medicines Agency. Lincocin referral. EMA/CVMP/2017. EMEA/V/A/123. View Source
• [3] Deluyker HA, Chester ST, Van Oye SN. J Vet Pharmacol Ther. 1999;22(4):274-282. PMID: 10499240. View Source
• [4] Broughton ES, et al. Zentralbl Bakteriol Mikrobiol Hyg A. 1986;261(4):425-431. PMID: 3765950. View Source
• [5] Bryskier A. Antimicrobial Agents: Antibacterials and Antifungals. Wiley/ASM Press. 2014. View Source
• [6] DrugBank. Lincomycin (DB01627). https://go.drugbank.com/drugs/DB01627 View Source
• [7] Clindamycin. DrugBank DB01190. Half-life 2-3 h; hepatic metabolism. View Source
• [8] Brown RB, et al. J Infect Dis. 1975;131(3):252-260. PMID: 1127255. View Source